Cas no 158262-66-9 (Pentanenitrile,4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo-)

Pentanenitrile,4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo- structure
158262-66-9 structure
Product Name:Pentanenitrile,4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo-
CAS No:158262-66-9
MF:C15H18N2OS
MW:274.381222248077
CID:1336265
Update Time:2024-08-18

Pentanenitrile,4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile,4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo-
    • Pentanenitrile, 4,4-dimethyl-2-[(methylthio)(phenylamino)methylene]-3-oxo-
    • Inchi: 1S/C15H18N2OS/c1-15(2,3)13(18)12(10-16)14(19-4)17-11-8-6-5-7-9-11/h5-9,17H,1-4H3
    • InChI Key: VWLGAOKSDXRZKN-UHFFFAOYSA-N
    • SMILES: C(#N)C(=C(SC)NC1=CC=CC=C1)C(=O)C(C)(C)C

Computed Properties

  • Exact Mass: 274.11414

Experimental Properties

  • Density: 1.149±0.06 g/cm3(Predicted)
  • Boiling Point: 404.3±45.0 °C(Predicted)
  • PSA: 52.89
  • pka: -2.73±0.70(Predicted)

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